Cas no 1557966-30-9 (2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-ol)

• Product Name: 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-ol
• CAS No: 1557966-30-9
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 5101637
• Update Time: 2026-03-03

2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-ethanol, β-amino-4-methoxy-
• 2-Amino-2-(4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-ol
• 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-ol

• Inchi： 1S/C9H12N4O2/c1-15-9-8-3-2-7(6(10)4-14)13(8)12-5-11-9/h2-3,5-6,14H,4,10H2,1H3
• InChI Key： CAXXTJUAJFYMFN-UHFFFAOYSA-N
• SMILES： OCC(C1=CC=C2C(=NC=NN12)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: -1
• Topological Polar Surface Area: 85.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-ol

Comprehensive Overview of 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-ol (CAS No. 1557966-30-9)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-ol (CAS No. 1557966-30-9) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolo[2,1-f][1,2,4]triazine core, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which include an amino alcohol moiety and a 4-methoxy substitution, making it a versatile intermediate for synthesizing biologically active compounds.

The compound’s CAS number 1557966-30-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-ol, reflects its intricate heterocyclic architecture, which is increasingly relevant in the design of kinase inhibitors and other targeted therapies. Recent studies highlight its role in modulating enzymatic activity, sparking discussions about its potential in treating diseases linked to protein kinase dysregulation.

One of the most searched questions in scientific forums revolves around the synthetic routes for 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-ol. Researchers often explore its preparation via multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and selective functionalization of the pyrrolotriazine scaffold. The compound’s solubility and stability under physiological conditions are also frequent topics, as these properties are crucial for its applicability in in vitro and in vivo studies.

From an SEO perspective, terms like "pyrrolo[2,1-f][1,2,4]triazine derivatives" and "amino alcohol applications in drug design" align with trending searches in medicinal chemistry. The compound’s association with small-molecule therapeutics and structure-activity relationship (SAR) studies further enhances its visibility in academic and industrial research. Notably, its potential as a building block for anticancer agents has been a focal point in recent publications, addressing the growing demand for novel oncology treatments.

In the context of green chemistry, efforts to optimize the synthesis of CAS No. 1557966-30-9 using sustainable catalysts and solvents have gained traction. Environmental considerations are increasingly influencing research priorities, and this compound’s scalable production methods are under scrutiny to minimize waste and energy consumption. Such advancements resonate with the broader scientific community’s shift toward eco-friendly pharmaceutical manufacturing.

Another hot topic is the computational modeling of 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-ol to predict its binding affinity with target proteins. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) analyses are frequently employed to accelerate its development as a lead compound. These techniques align with the industry’s push for AI-driven drug discovery, a trend dominating scientific discourse.

In summary, 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-ol (CAS No. 1557966-30-9) represents a promising candidate in modern drug development. Its structural complexity, coupled with its potential therapeutic applications, positions it at the forefront of innovative medicinal chemistry. As research progresses, this compound is likely to remain a subject of intense study, addressing both scientific curiosity and unmet medical needs.